![molecular formula C15H19ClN2O3 B215099 [(E)-4-(tert-butylamino)-4-oxobut-2-en-2-yl] 2-amino-5-chlorobenzoate](/img/structure/B215099.png)
[(E)-4-(tert-butylamino)-4-oxobut-2-en-2-yl] 2-amino-5-chlorobenzoate
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Overview
Description
[(E)-4-(tert-butylamino)-4-oxobut-2-en-2-yl] 2-amino-5-chlorobenzoate, also known as BOC-L-leucine chloromethyl ketone, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of L-leucine, an essential amino acid, and has been shown to exhibit various biochemical and physiological effects in laboratory experiments.
Mechanism of Action
The mechanism of action of [(E)-4-(tert-butylamino)-4-oxobut-2-en-2-yl] 2-amino-5-chlorobenzoatee chloromethyl ketone involves the covalent binding of the compound to the active site of the proteasome. This binding results in the inhibition of the proteasome's chymotrypsin-like activity, which is responsible for the degradation of many cellular proteins. Inhibition of the proteasome can lead to the accumulation of misfolded and damaged proteins, which can trigger apoptosis.
Biochemical and Physiological Effects:
[(E)-4-(tert-butylamino)-4-oxobut-2-en-2-yl] 2-amino-5-chlorobenzoatee chloromethyl ketone has been shown to exhibit various biochemical and physiological effects in laboratory experiments. In addition to its proteasome inhibitory activity, this compound has been shown to induce apoptosis in cancer cells, inhibit tumor growth, and modulate the immune response. [(E)-4-(tert-butylamino)-4-oxobut-2-en-2-yl] 2-amino-5-chlorobenzoatee chloromethyl ketone has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using [(E)-4-(tert-butylamino)-4-oxobut-2-en-2-yl] 2-amino-5-chlorobenzoatee chloromethyl ketone in laboratory experiments is its high specificity for the proteasome. This compound selectively inhibits the chymotrypsin-like activity of the proteasome, without affecting other protease activities. However, one of the limitations of using [(E)-4-(tert-butylamino)-4-oxobut-2-en-2-yl] 2-amino-5-chlorobenzoatee chloromethyl ketone is its potential cytotoxicity, as it can induce apoptosis in both cancer and non-cancer cells.
Future Directions
There are several future directions for the study of [(E)-4-(tert-butylamino)-4-oxobut-2-en-2-yl] 2-amino-5-chlorobenzoatee chloromethyl ketone. One area of research is the development of more potent and selective proteasome inhibitors based on the structure of this compound. Another area of research is the investigation of the potential use of [(E)-4-(tert-butylamino)-4-oxobut-2-en-2-yl] 2-amino-5-chlorobenzoatee chloromethyl ketone in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, the use of [(E)-4-(tert-butylamino)-4-oxobut-2-en-2-yl] 2-amino-5-chlorobenzoatee chloromethyl ketone in combination with other compounds, such as chemotherapy drugs, may enhance its therapeutic potential in cancer therapy.
Synthesis Methods
The synthesis of [(E)-4-(tert-butylamino)-4-oxobut-2-en-2-yl] 2-amino-5-chlorobenzoatee chloromethyl ketone involves the reaction of L-leucine with chloromethyl ketone in the presence of tert-butylamine. This reaction results in the formation of the desired compound, which can be purified and isolated using various chromatographic techniques.
Scientific Research Applications
[(E)-4-(tert-butylamino)-4-oxobut-2-en-2-yl] 2-amino-5-chlorobenzoatee chloromethyl ketone has been used in various scientific research applications, including studies on proteasome inhibition, apoptosis induction, and cancer therapy. This compound has been shown to inhibit the activity of the proteasome, a cellular complex that plays a crucial role in protein degradation and turnover. Inhibition of the proteasome can lead to the accumulation of misfolded and damaged proteins, which can trigger apoptosis, a process of programmed cell death. [(E)-4-(tert-butylamino)-4-oxobut-2-en-2-yl] 2-amino-5-chlorobenzoatee chloromethyl ketone has also been investigated for its potential use in cancer therapy, as it can induce apoptosis in cancer cells and inhibit tumor growth.
properties
Molecular Formula |
C15H19ClN2O3 |
---|---|
Molecular Weight |
310.77 g/mol |
IUPAC Name |
[(E)-4-(tert-butylamino)-4-oxobut-2-en-2-yl] 2-amino-5-chlorobenzoate |
InChI |
InChI=1S/C15H19ClN2O3/c1-9(7-13(19)18-15(2,3)4)21-14(20)11-8-10(16)5-6-12(11)17/h5-8H,17H2,1-4H3,(H,18,19)/b9-7+ |
InChI Key |
PCHJWSNHEIWDTG-VQHVLOKHSA-N |
Isomeric SMILES |
C/C(=C\C(=O)NC(C)(C)C)/OC(=O)C1=C(C=CC(=C1)Cl)N |
SMILES |
CC(=CC(=O)NC(C)(C)C)OC(=O)C1=C(C=CC(=C1)Cl)N |
Canonical SMILES |
CC(=CC(=O)NC(C)(C)C)OC(=O)C1=C(C=CC(=C1)Cl)N |
Origin of Product |
United States |
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